N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[(5-pyridin-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H11Cl2N5OS/c16-9-4-3-6-10(13(9)17)19-12(23)8-24-15-20-14(21-22-15)11-5-1-2-7-18-11/h1-7H,8H2,(H,19,23)(H,20,21,22)
• InChI Key: WZFAREMTYOVQSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=NN2)SCC(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N5OS
• Molecular Weight: 380.3 g/mol

Description

N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as DCTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been found to exhibit various pharmacological activities, including antifungal, antibacterial, antitumor, and anti-inflammatory properties. Several studies have investigated the potential therapeutic applications of this compound in the treatment of various diseases, including cancer, fungal infections, and inflammation.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not yet fully understood. However, it has been suggested that this compound may exert its pharmacological effects by inhibiting the activity of specific enzymes or signaling pathways, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of fungal and bacterial growth, the induction of apoptosis in cancer cells, and the suppression of inflammation. This compound has also been found to exhibit low toxicity levels in animal studies, indicating its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for use in lab experiments, including its low toxicity levels, high stability, and ease of synthesis. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, including investigating its potential as a therapeutic agent for the treatment of various diseases, further exploring its mechanism of action, and developing new synthetic methods to improve its efficacy and safety. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to fully understand its potential as a therapeutic agent.
Conclusion
In conclusion, this compound is a chemical compound with significant potential for therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

N-(2,3-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized using a multistep reaction process involving the condensation of 2,3-dichlorophenylhydrazine with ethyl acetoacetate, followed by the reaction of the resulting product with thiosemicarbazide and pyridine. The final step involves the addition of acetic anhydride to the reaction mixture, resulting in the formation of this compound.